Dichloro(nitroso)methane

• CAS No.: 35274-08-9
• Molecular Formula: CHCl2NO
• Molecular Weight: 113.93 g/mol
• IUPAC Name: dichloro(nitroso)methane
• InChI: InChI=1S/CHCl2NO/c2-1(3)4-5/h1H
• InChI Key: UGOKVCVXNITPGA-UHFFFAOYSA-N
• Canonical SMILES: C(N=O)(Cl)Cl

Description

Dichloro(nitroso)methane is an organic compound with the molecular formula CHCl₂NO. It is a member of the nitroso compounds, which are characterized by the presence of a nitroso group (NO) attached to a carbon atom. This compound is known for its unique chemical properties and reactivity, making it a subject of interest in various fields of scientific research .

Preparation Methods

Dichloro(nitroso)methane can be synthesized through several methods. One common synthetic route involves the reaction of dichloromethane with nitrosyl chloride (NOCl) under controlled conditions. This reaction typically requires a catalyst and is carried out at low temperatures to ensure the stability of the product . Industrial production methods may involve similar reactions but on a larger scale, with additional purification steps to obtain the desired compound in high purity .

Chemical Reactions Analysis

Dichloro(nitroso)methane undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized to form dichloronitromethane.

Reduction: Reduction reactions can convert it into dichloromethane and other derivatives.

Substitution: It can participate in substitution reactions where the nitroso group is replaced by other functional groups.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Dichloro(nitroso)methane has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex molecules through nitroso Diels-Alder reactions and other cycloaddition reactions.

Biology: Its reactivity with biological molecules makes it useful in studying biochemical pathways and interactions.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceuticals and other therapeutic agents.

Industry: It is used in the production of various chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of dichloro(nitroso)methane involves its reactivity with nucleophiles and electrophiles. The nitroso group can participate in various reactions, including addition and substitution reactions, leading to the formation of different products. The molecular targets and pathways involved depend on the specific reaction and the nature of the interacting species .

Comparison with Similar Compounds

Dichloro(nitroso)methane can be compared with other nitroso compounds, such as nitrosomethane and trichloro(nitroso)methane. While all these compounds share the nitroso functional group, their reactivity and applications can vary significantly. This compound is unique due to its specific combination of chlorine and nitroso groups, which confer distinct chemical properties and reactivity profiles .

Similar compounds include:

• Nitrosomethane (CH₃NO)
• Trichloro(nitroso)methane (CCl₃NO)
• Nitrosobenzene (C₆H₅NO)

These compounds are used in various chemical reactions and have their own unique applications and properties .